Cas no 1955498-60-8 (2-bromo-1-4-(4-bromophenyl)phenylethan-1-ol)

• Product Name: 2-bromo-1-4-(4-bromophenyl)phenylethan-1-ol
• CAS No: 1955498-60-8
• MF: C₁₄H₁₂Br₂O
• MW: 356.05248260498
• MDL: MFCD30180511
• CID: 5240720
• PubChem ID: 53441096
• Update Time: 2026-03-08

2-bromo-1-4-(4-bromophenyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-methanol, 4'-bromo-α-(bromomethyl)-
• 2-bromo-1-4-(4-bromophenyl)phenylethan-1-ol

• MDL： MFCD30180511
• Inchi： 1S/C14H12Br2O/c15-9-14(17)12-3-1-10(2-4-12)11-5-7-13(16)8-6-11/h1-8,14,17H,9H2
• InChI Key： PLTGAIHLMULDMP-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C2C=CC(Br)=CC=2)=CC=1)(O)CBr

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls

Additional information on 2-bromo-1-4-(4-bromophenyl)phenylethan-1-ol

2-Bromo-1-(4-Bromophenyl)Phenylethan-1-ol: A Comprehensive Overview

2-Bromo-1-(4-bromophenyl)phenylethan-1-ol (CAS No. 1955498-60-8) is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its brominated phenolic structure, has garnered attention in recent years due to its unique properties and versatility in synthetic chemistry. The molecule consists of a phenolic group attached to a brominated ethyl chain, making it a valuable intermediate in the synthesis of advanced materials and bioactive compounds.

The brominated phenolic structure of this compound plays a crucial role in its reactivity and functionality. Recent studies have highlighted its ability to participate in nucleophilic substitution reactions, making it an ideal precursor for the synthesis of biologically active molecules. For instance, researchers have utilized 2-bromo-1-(4-bromophenyl)phenylethan-1-ol as a key intermediate in the development of novel anti-inflammatory agents and antioxidants. These findings underscore the importance of understanding the compound's chemical behavior and its potential applications in drug discovery.

In terms of synthetic applications, the compound's dual bromine substituents provide multiple sites for functionalization, enabling chemists to design intricate molecular architectures. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated how 2-bromo-1-(4-bromophenyl)phenylethan-1-ol can be transformed into highly potent kinase inhibitors through a series of directed metallation and coupling reactions. This research not only highlights the compound's utility but also opens new avenues for personalized medicine.

From an environmental perspective, understanding the toxicological profile of 2-bromo-1-(4-bromophenyl)phenylethan-1-ol is essential for ensuring safe handling and disposal practices. Recent toxicity studies conducted by the European Chemicals Agency (ECHA) indicate that while the compound exhibits moderate acute toxicity, its chronic effects remain under investigation. These findings emphasize the need for further research to establish comprehensive safety guidelines for industrial use.

Looking ahead, the demand for brominated aromatic compounds like 2-bromo-1-(4-bromophenyl)phenylethan-1-ol is expected to grow due to their increasing use in specialty chemicals and advanced materials. Emerging markets in Asia-Pacific regions are driving this demand, particularly in sectors such as agrochemicals and electronic materials. As global production capacities expand, optimizing synthesis routes and improving process efficiency will be critical to meeting future demands sustainably.

In conclusion, 2-bromo-1-(4-bromophenyl)phenylethan-1-ol (CAS No. 1955498-60-8) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, coupled with recent advancements in synthetic methodologies, positions it as a cornerstone for innovation across multiple industries. As research continues to uncover new applications and improve safety profiles, this compound will undoubtedly play an increasingly vital role in shaping the future of chemical science.